Cas no 2229337-62-4 (tert-butyl 2-(5-chlorofuran-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(5-chlorofuran-2-yl)piperazine-1-carboxylate
• CAS No: 2229337-62-4
• MF: C₁₃H₁₉ClN₂O₃
• MW: 286.754562616348
• CID: 5976336
• PubChem ID: 165672855
• Update Time: 2025-05-20

tert-butyl 2-(5-chlorofuran-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(5-chlorofuran-2-yl)piperazine-1-carboxylate
• 2229337-62-4
• EN300-1892804

• Inchi： 1S/C13H19ClN2O3/c1-13(2,3)19-12(17)16-7-6-15-8-9(16)10-4-5-11(14)18-10/h4-5,9,15H,6-8H2,1-3H3
• InChI Key： JXCWCICFLCWJOZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2CNCCN2C(=O)OC(C)(C)C)O1

Computed Properties

• Exact Mass: 286.1084202g/mol
• Monoisotopic Mass: 286.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.7Ų

Additional information on tert-butyl 2-(5-chlorofuran-2-yl)piperazine-1-carboxylate

tert-butyl 2-(5-chlorofuran-2-yl)piperazine-1-carboxylate: A Comprehensive Overview

tert-butyl 2-(5-chlorofuran-2-yl)piperazine-1-carboxylate is a compound with the CAS number 2229337-62-4. This compound has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications in various industries. The molecule consists of a piperazine ring, which is a six-membered ring containing two nitrogen atoms, and a tert-butyl group attached to the piperazine ring. Additionally, the compound features a 5-chlorofuran substituent, which adds complexity to its structure and enhances its reactivity.

The synthesis of tert-butyl 2-(5-chlorofuran-2-yl)piperazine-1-carboxylate involves a multi-step process that typically begins with the preparation of the piperazine derivative. The introduction of the tert-butyl group and the 5-chlorofuran substituent requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have made the synthesis of this compound more efficient and environmentally friendly.

One of the most notable applications of this compound is in the field of drug discovery. The piperazine ring is a common structural motif in many pharmaceutical agents due to its ability to form hydrogen bonds and interact with biological targets. The presence of the tert-butyl group and the 5-chlorofuran substituent further enhances the compound's pharmacokinetic properties, making it a promising candidate for various therapeutic applications. For instance, studies have shown that this compound exhibits potential anti-inflammatory and antioxidant activities, which could be leveraged in the development of new drugs.

In addition to its pharmaceutical applications, tert-butyl 2-(5-chlorofuran-2-yl)piperazine-1-carboxylate has also found use in materials science. The compound's ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

Recent research has focused on optimizing the synthesis and characterization of this compound to better understand its properties and potential uses. For example, studies have employed advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography to elucidate the compound's molecular structure and conformational preferences. These insights are crucial for designing more effective derivatives with enhanced functionality.

The integration of computational chemistry tools has also played a pivotal role in advancing our understanding of this compound. Molecular modeling studies have provided valuable information about the electronic structure, reactivity, and interaction patterns of tert-butyl 2-(5-chlorofuran-2-yl)piperazine-1-carboxylate. Such computational approaches are increasingly being used to guide experimental work, enabling researchers to predict optimal reaction conditions and design novel compounds with desired properties.

In conclusion, tert-butyl 2-(5-chlorofuran-2-yl)piperazine-1-carboxylate is a versatile compound with significant potential in multiple fields. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to play an even more prominent role in future innovations across various disciplines.